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Compound of Interest

Compound Name: Butyl decyl adipate

Cat. No.: B12647238

Abstract

This document provides a detailed protocol for the synthesis of Butyl Decyl Adipate, an
asymmetrical diester of adipic acid. The synthesis is achieved via a two-step acid-catalyzed
esterification, commonly known as the Fischer esterification. This method involves the
sequential reaction of adipic acid with decanol and then butanol in the presence of an acid
catalyst, with azeotropic removal of water to drive the reaction to completion. This protocol is
intended for researchers, scientists, and professionals in drug development and materials
science who require a reliable method for producing mixed adipate esters.

Introduction

Butyl Decyl Adipate (CAS No. 71850-02-7) is a mixed diester of adipic acid, 1-butanol, and 1-
decanol. Adipate esters are widely utilized as plasticizers, lubricants, and solvents. The
synthesis of asymmetrical esters like Butyl Decyl Adipate allows for the fine-tuning of physical
properties such as viscosity, boiling point, and solvency, making them suitable for specialized
applications. The most common method for their synthesis is the Fischer-Speier esterification,
an acid-catalyzed reaction between a carboxylic acid and alcohols.[1][2] To maximize the yield
of the desired unsymmetrical diester and minimize the formation of symmetrical byproducts
(dibutyl adipate and didecyl adipate), a sequential addition of the alcohols is employed.

Synthesis Pathway
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The synthesis of Butyl Decyl Adipate is performed through a two-step Fischer esterification of
adipic acid. First, adipic acid is reacted with 1-decanol to primarily form the monoester, decyl
adipate. In the second step, 1-butanol is added to the reaction mixture to esterify the remaining
carboxylic acid group, forming the final product, Butyl Decyl Adipate. p-Toluenesulfonic acid is
used as the catalyst, and toluene serves as an azeotropic agent to remove the water formed
during the reaction, thereby shifting the equilibrium towards the products.[2]

Step 1: Monofunctional Esterification HOOC-(CHz24)-COOH + CH3(CH2)oOH & HOOC-(CH:z4)-
COO-(CH2)9CHs + H20 (Adipic Acid + 1-Decanol = Decyl Adipate + Water)

Step 2: Difunctional Esterification HOOC-(CHz4)-COO-(CH2)9CHs + CH3(CH2)sOH =
CH3(CH2)300C-(CH24)-COO-(CH2)9oCHs + H20 (Decyl Adipate + 1-Butanol = Butyl Decyl
Adipate + Water)

Physicochemical & Quantitative Data

The following table summarizes the key physical properties of Butyl Decyl Adipate and the
typical quantitative parameters for its synthesis.
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Parameter Value Reference
Product Information

CAS Number 71850-02-7 [3]
Molecular Formula C20H3804 [3]
Molecular Weight 342.52 g/mol [3]
Boiling Point 375.2 °C at 760 mmHg [3]
Density 0.936 g/cm?3 [3114]
Reactant Quantities

Adipic Acid 1.0 mol

1-Decanol 1.0 mol

1-Butanol 1.2 mol

p-Toluenesulfonic Acid

0.03 mol (approx. 1-2% by

weight of adipic acid)

Toluene

150-200 mL per mole of adipic

acid

Reaction Conditions

Reaction Temperature

Reflux (approx. 110-120 °C)

Reaction Time (Step 1) 1.5- 2.0 hours
Reaction Time (Step 2) 2.0 - 3.0 hours
Outcome

Theoretical Yield 34252 g
Typical Experimental Yield 85-90%

Experimental Protocol

Materials:
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» Adipic Acid (146.14 g, 1.0 mol)

e 1-Decanol (158.28 g, 1.0 mol)

e 1-Butanol (88.98 g, 1.2 mol)

e p-Toluenesulfonic acid monohydrate (5.71 g, 0.03 mol)
e Toluene (200 mL)

e 5% Sodium Bicarbonate solution (agueous)

e Saturated Sodium Chloride solution (brine)

e Anhydrous Magnesium Sulfate (or Sodium Sulfate)
Equipment:

1 L three-neck round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

» Heating mantle with a magnetic stirrer
e Thermometer

e Separatory funnel

» Rotary evaporator

e Vacuum distillation apparatus
Procedure:

» Reaction Setup:
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o Assemble the reaction apparatus consisting of the three-neck flask equipped with a
heating mantle, magnetic stirrer, Dean-Stark trap, and a reflux condenser.

o To the flask, add adipic acid (146.14 g), 1-decanol (158.28 g), p-toluenesulfonic acid (5.71
g), and toluene (200 mL).

e Step 1 - Monoesterification:

o Begin stirring and heat the mixture to reflux. The toluene-water azeotrope will begin to
collect in the Dean-Stark trap.

o Continue refluxing for approximately 1.5 to 2 hours, or until the theoretical amount of water
from the first esterification step (approx. 18 mL) is collected.

o Step 2 - Diesterification:
o Cool the reaction mixture slightly and add 1-butanol (88.98 g) to the flask.

o Resume heating to reflux and continue collecting the water generated in the second
esterification step.

o Maintain the reaction for an additional 2 to 3 hours, monitoring the reaction progress by
observing water collection. The reaction is considered complete when water ceases to
collect in the trap.

e Work-up and Isolation:
o Allow the reaction mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with 100 mL of 5% sodium bicarbonate solution (to
neutralize the catalyst and any unreacted acid) and then with 100 mL of brine.

o Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying
agent.

o Purification:
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o Remove the toluene solvent from the filtrate using a rotary evaporator.

o The crude Butyl Decyl Adipate is then purified by vacuum distillation to separate it from
any unreacted alcohols and symmetrical diester byproducts.

Experimental Workflow Diagram
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Reactant Charging

Charge Flask:
- Adipic Acid
- 1-Decanol
- Toluene
- p-TSA Catalyst

Esterification
Step 1: Heat to Reflux

(1.5-2h)
Collect H20 via Dean-Stark

Add 1-Butanol

Step 2: Heat to Reflux
(2-3h)
Continue H20 Collection

Work-up & Isolation

Cool to Room Temp.

:

Wash with:
1. 5% NaHCO:s (aq)
2. Brine

4
Dry with MgSOa
& Filter

Purification

Solvent Removal
(Rotary Evaporator)

Vacuum Distillation

Pure Butyl Decyl Adipate

Click to download full resolution via product page

Caption: Synthesis workflow for Butyl Decyl Adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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